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Compound of Interest

Compound Name: Laquinimod-d5

Cat. No.: B12364884 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the separation of

Laquinimod and its deuterated internal standard, Laquinimod-d5, using liquid

chromatography-tandem mass spectrometry (LC-MS/MS). The provided methodologies are

based on established and validated bioanalytical techniques, ensuring robustness and

reliability for pharmacokinetic studies and other quantitative applications.

Introduction
Laquinimod (ABR-215062) is an immunomodulatory compound that has been investigated for

the treatment of multiple sclerosis and other autoimmune diseases. Accurate quantification of

Laquinimod in biological matrices is crucial for pharmacokinetic and pharmacodynamic

assessments. The use of a stable isotope-labeled internal standard, such as Laquinimod-d5,

is the gold standard for quantitative LC-MS/MS analysis as it effectively compensates for

variability in sample preparation and instrument response.[1]

This document outlines two distinct LC-MS/MS methods for the determination of Laquinimod,

adaptable for Laquinimod-d5, in human plasma:

Method 1: A method for the determination of low levels of Laquinimod, employing solid-

phase extraction (SPE) and isocratic elution.
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Method 2: A method suitable for a wide dynamic range, utilizing protein precipitation (PPT)

and a fast gradient elution.

Quantitative Data Summary
The following tables summarize the key quantitative parameters for the two described

analytical methods for Laquinimod analysis. These parameters are based on a validated

method using a ¹³C₆-labeled internal standard, which is analogous to Laquinimod-d5.[2]

Table 1: Mass Spectrometry Parameters

Parameter Laquinimod Laquinimod-d5 (surrogate)

Ionization Mode Positive Electrospray (ESI+) Positive Electrospray (ESI+)

Precursor Ion (m/z) 357.1 363.2 / 365.2

Product Ion (m/z) 236.1 236.1 / 238.1

Table 2: Method Performance Characteristics[2]

Parameter
Method 1 (Low
Concentration)

Method 2 (Wide Range)

Sample Preparation Solid-Phase Extraction (SPE) Protein Precipitation (PPT)

Elution Isocratic Fast Gradient

Lower Limit of Quantification

(LLOQ)
0.4 nmol/L 0.75 nmol/L

Dynamic Range 0.4 - 100 nmol/L 0.75 - 15000 nmol/L

Intra-day Precision (%CV) 1.6 - 3.5% 2.1 - 5.7%

Inter-day Precision (%CV) 2.1 - 5.7% 2.1 - 5.7%

Extraction Recovery 90 - 97% 90 - 97%
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Method 1: Low Concentration Analysis with SPE and
Isocratic Elution
This method is optimized for the sensitive quantification of Laquinimod at low concentrations in

plasma.

3.1.1. Materials and Reagents

Laquinimod and Laquinimod-d5 reference standards

HPLC-grade methanol, acetonitrile, and water

Formic acid (LC-MS grade)

Human plasma (with anticoagulant, e.g., EDTA)

Solid-phase extraction cartridges (e.g., C18)

3.1.2. Sample Preparation (Solid-Phase Extraction)

Spike: To 1 mL of plasma sample, add the internal standard (Laquinimod-d5) solution.

Condition: Condition the SPE cartridge with 1 mL of methanol followed by 1 mL of water.

Load: Load the plasma sample onto the conditioned SPE cartridge.

Wash: Wash the cartridge with 1 mL of a weak organic solvent solution (e.g., 10% methanol

in water) to remove interferences.

Elute: Elute the analyte and internal standard with 1 mL of methanol.

Evaporate: Evaporate the eluate to dryness under a gentle stream of nitrogen.

Reconstitute: Reconstitute the residue in the mobile phase for LC-MS/MS analysis.

3.1.3. Liquid Chromatography Parameters (Isocratic)

HPLC System: A UPLC or HPLC system capable of delivering stable flow rates.
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Column: A reversed-phase C18 column (e.g., 50 x 2.1 mm, 3.5 µm particle size).

Mobile Phase: A mixture of acetonitrile and water (e.g., 50:50, v/v) with 0.1% formic acid.[3]

Flow Rate: 0.2 - 0.4 mL/min.

Column Temperature: 30 - 40 °C.

Injection Volume: 5 - 20 µL.

Method 2: Wide Range Analysis with Protein
Precipitation and Gradient Elution
This method is suitable for a broader concentration range and employs a simpler sample

preparation technique.

3.2.1. Materials and Reagents

Laquinimod and Laquinimod-d5 reference standards

HPLC-grade methanol, acetonitrile, and water

Formic acid (LC-MS grade)

Human plasma (with anticoagulant, e.g., EDTA)

3.2.2. Sample Preparation (Protein Precipitation)

Spike: To 100 µL of plasma sample, add the internal standard (Laquinimod-d5) solution.

Precipitate: Add 300 µL of cold acetonitrile to precipitate the plasma proteins.

Vortex: Vortex the mixture for 1 minute.

Centrifuge: Centrifuge at high speed (e.g., 10,000 x g) for 10 minutes to pellet the

precipitated proteins.

Transfer: Transfer the supernatant to a clean tube for LC-MS/MS analysis.
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3.2.3. Liquid Chromatography Parameters (Fast Gradient)

UPLC System: A UPLC system is recommended for fast gradient applications.

Column: A high-efficiency reversed-phase C18 column (e.g., Acquity UPLC BEH C18, 50 x

2.1 mm, 1.7 µm particle size).

Mobile Phase A: Water with 0.1% formic acid.

Mobile Phase B: Acetonitrile with 0.1% formic acid.

Flow Rate: 0.3 - 0.5 mL/min.

Column Temperature: 40 °C.

Injection Volume: 2 - 10 µL.

Gradient Program:

0.0 - 0.5 min: 10% B

0.5 - 1.5 min: Linear ramp to 90% B

1.5 - 2.5 min: Hold at 90% B

2.5 - 2.6 min: Return to 10% B

2.6 - 3.5 min: Re-equilibrate at 10% B

Visualizations
Laquinimod Signaling Pathway
Laquinimod's mechanism of action is complex, involving the modulation of both the innate and

adaptive immune systems. It is believed to exert its effects through the aryl hydrocarbon

receptor (AhR), leading to a shift from a pro-inflammatory to an anti-inflammatory state.
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Caption: Laquinimod's immunomodulatory signaling pathway.

Experimental Workflow for Bioanalytical Method
Validation
The validation of a bioanalytical method is a critical step to ensure the reliability of the data.

The following workflow outlines the key stages of this process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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